Benzenesulfonothioic acid, S-phenyl ester
Overview
Description
Benzenesulfonothioic acid, S-phenyl ester, also known as S-Phenyl benzenethiosulfonate, is a chemical compound with the molecular formula C12H10O2S2 . It has a molecular weight of 250.3 g/mol .
Molecular Structure Analysis
The molecular structure of Benzenesulfonothioic acid, S-phenyl ester, is characterized by the presence of two phenyl rings connected by a sulfonothioate group . The InChI string representation of its structure isInChI=1S/C12H10O2S2/c13-16(14,12-9-5-2-6-10-12)15-11-7-3-1-4-8-11/h1-10H . Physical And Chemical Properties Analysis
Benzenesulfonothioic acid, S-phenyl ester, is a solid substance with a melting point of 36-53 °C (lit.) . It has a predicted density of 1.35±0.1 g/cm3 .Scientific Research Applications
Electrochemical Studies
“S-Phenyl benzenethiosulfonate” has been investigated in the field of electrochemistry . The electrochemical reduction of this compound was studied using cyclic voltammetry at different scan rates using glassy carbon electrodes in three different solvents . The study found that the initial electron transfer to the compound follows a concerted process with the formation of a radical/ion pair before complete dissociation .
Solvent Effect Studies
The same electrochemical study also observed a solvent effect on certain parameters including reduction peak potentials, transfer coefficient values, the strength of the interaction between the ion/radical fragments, and the chemical reaction processes following the first electron transfer . This solvent effect was rationalized by comparison of the solvent’s properties .
Organic Synthesis
“S-Phenyl benzenethiosulfonate” is used in organic synthesis. The compound offers a wide range of applications in this field, but specific examples are not provided in the source.
Medicinal Chemistry
This compound is also used in medicinal chemistry. While the source does not provide specific examples, it’s common for such compounds to be used in the synthesis of pharmaceuticals or as intermediates in the production of other medicinal compounds.
Catalysis
“S-Phenyl benzenethiosulfonate” can be used in catalysis. In this context, it could serve as a precursor or an active component in a variety of catalytic processes.
Chemical Bond Studies
Theoretical calculations showed that the LUMO (Lowest Unoccupied Molecular Orbital) of “S-Phenyl benzenethiosulfonate” and SOMO (Singly Occupied Molecular Orbital) of its reduced form are homed on the S-SO2 chemical bond with a low contribution on the rest of the molecule . This indicates that the incoming electron is directly injected to the chemical bond causing its cleavage .
Safety and Hazards
Mechanism of Action
Target of Action
S-Phenyl benzenethiosulfonate, also known as S-Phenyl benzenesulfonothioate or Benzenesulfonothioic acid, S-phenyl ester, is a chemical compound with the molecular formula C12H10O2S2
Mode of Action
The electrochemical reduction of S-Phenyl benzenethiosulfonate has been investigated . The initial electron transfer to the compound follows a concerted process with the formation of a radical/ion pair before complete dissociation . The incoming electron is directly injected to the S-SO2 chemical bond, causing its cleavage .
Biochemical Pathways
The compound’s electrochemical reduction involves the cleavage of the s-so2 chemical bond , which may influence various biochemical processes.
Result of Action
The electrochemical reduction of S-Phenyl benzenethiosulfonate results in the cleavage of the S-SO2 chemical bond . This process leads to the formation of a radical/ion pair . .
Action Environment
The action of S-Phenyl benzenethiosulfonate is influenced by the solvent environment. Its electrochemical reduction has been studied in three different solvents: acetonitrile, dimethyl sulfoxide, and dimethyl formamide . The solvent affects certain parameters, including reduction peak potentials, transfer coefficient values, the strength of the interaction between the ion/radical fragments, and the chemical reaction processes following the first electron transfer .
properties
IUPAC Name |
benzenesulfonylsulfanylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O2S2/c13-16(14,12-9-5-2-6-10-12)15-11-7-3-1-4-8-11/h1-10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATKJLMWDXASAJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SS(=O)(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9074480 |
Source
|
| Record name | Benzenesulfonothioic acid, S-phenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9074480 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenesulfonothioic acid, S-phenyl ester | |
CAS RN |
1212-08-4 |
Source
|
| Record name | S-Phenyl benzenesulfonothioate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1212-08-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | S-Phenyl thiobenzenesulfonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001212084 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phenyl disulfoxide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=74657 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzenesulfonothioic acid, S-phenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9074480 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | S-phenyl benzenethiosulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.563 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | S-PHENYL THIOBENZENESULFONATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NM70520Z5R | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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